Cas no 1332531-11-9 ((2-{5-(3,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride)

(2-{5-(3,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride is a chemically synthesized small molecule featuring a 1,2,4-oxadiazole core substituted with a 3,4-dimethylphenoxymethyl group and an ethylmethylamine side chain. The hydrochloride salt enhances solubility and stability, making it suitable for research applications. Its structural design suggests potential bioactivity, particularly in targeting specific receptors or enzymes due to the oxadiazole and phenoxy motifs. The compound’s purity and well-defined molecular architecture facilitate precise pharmacological or biochemical studies. It may serve as an intermediate in drug discovery or a tool compound for mechanistic investigations. Storage under controlled conditions is recommended to maintain integrity.
(2-{5-(3,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride structure
1332531-11-9 structure
Product Name:(2-{5-(3,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride
CAS No:1332531-11-9
MF:C14H20ClN3O2
MW:297.780502319336
MDL:MFCD19103431
CID:4695136
Update Time:2025-05-20

(2-{5-(3,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (2-{5-[(3,4-dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}ethyl)methylamine hydrochloride
    • 2-(5-((3,4-Dimethylphenoxy)methyl)-1,2,4-oxadiazol-3-yl)-N-methylethanamine hydrochloride
    • (2-(5-[(3,4-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl)ethyl)methylamine hydrochloride
    • {2-[5-(3,4-dimethylphenoxymethyl)-1,2,4-oxadiazol-3-yl]ethyl}(methyl)amine hydrochloride
    • (2-{5-(3,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride
    • MDL: MFCD19103431
    • Inchi: 1S/C14H19N3O2.ClH/c1-10-4-5-12(8-11(10)2)18-9-14-16-13(17-19-14)6-7-15-3;/h4-5,8,15H,6-7,9H2,1-3H3;1H
    • InChI Key: ZNGYJCRPJYCEIU-UHFFFAOYSA-N
    • SMILES: Cl.O(CC1=NC(CCNC)=NO1)C1C=CC(C)=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 265
  • Topological Polar Surface Area: 60.2

(2-{5-(3,4-Dimethylphenoxy)methyl-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB409883-500 mg
(2-{5-[(3,4-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}ethyl)methylamine hydrochloride
1332531-11-9
500MG
€195.40 2023-01-14
abcr
AB409883-1 g
(2-{5-[(3,4-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}ethyl)methylamine hydrochloride
1332531-11-9
1g
€239.00 2023-04-24
TRC
D050185-250mg
(2-{5-[(3,4-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride
1332531-11-9
250mg
$ 185.00 2022-06-06
TRC
D050185-500mg
(2-{5-[(3,4-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride
1332531-11-9
500mg
$ 300.00 2022-06-06
TRC
D050185-1000mg
(2-{5-[(3,4-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}Ethyl)methylamine Hydrochloride
1332531-11-9
1g
$ 480.00 2022-06-06
abcr
AB409883-500mg
(2-{5-[(3,4-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}ethyl)methylamine hydrochloride; .
1332531-11-9
500mg
€205.00 2025-02-17
abcr
AB409883-1g
(2-{5-[(3,4-Dimethylphenoxy)methyl]-1,2,4-oxadiazol-3-yl}ethyl)methylamine hydrochloride; .
1332531-11-9
1g
€237.00 2025-02-17
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